Cas no 1955553-96-4 ((2-amino-3-methylpentyl)dimethylamine dihydrochloride)

• Product Name: (2-amino-3-methylpentyl)dimethylamine dihydrochloride
• CAS No: 1955553-96-4
• MF: C₈H₂₁ClN₂
• MW: 180.718741178513
• MDL: MFCD29907431
• CID: 5247402
• PubChem ID: 122360215
• Update Time: 2026-03-09

(2-amino-3-methylpentyl)dimethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N,1-N,3-Trimethylpentane-1,2-diamine
• dihydrochloride
• (2-amino-3-methylpentyl)dimethylamine dihydrochloride

• MDL： MFCD29907431
• Inchi： 1S/C8H20N2.ClH/c1-5-7(2)8(9)6-10(3)4;/h7-8H,5-6,9H2,1-4H3;1H
• InChI Key： ZIBMFFZHQGIEBX-UHFFFAOYSA-N
• SMILES： C(N)(CN(C)C)C(C)CC.Cl

Additional information on (2-amino-3-methylpentyl)dimethylamine dihydrochloride

Introduction to (2-amino-3-methylpentyl)dimethylamine Dihydrochloride (CAS No. 1955553-96-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (2-amino-3-methylpentyl)dimethylamine dihydrochloride, with the CAS number 1955553-96-4, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its (2-amino-3-methylpentyl)dimethylamine moiety, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery.

The molecular structure of (2-amino-3-methylpentyl)dimethylamine dihydrochloride consists of a primary amine group attached to a branched alkyl chain, which contributes to its solubility and reactivity. The presence of two methyl groups on the nitrogen atom enhances its basicity, making it a suitable intermediate for the synthesis of various pharmacologically active molecules. This compound's dihydrochloride salt form improves its stability and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The (2-amino-3-methylpentyl)dimethylamine backbone of this compound suggests potential interactions with neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary studies have indicated that derivatives of this compound may exhibit properties similar to known psychoactive agents, although further research is necessary to fully elucidate their mechanisms of action.

One of the most exciting aspects of (2-amino-3-methylpentyl)dimethylamine dihydrochloride is its versatility as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various peptidomimetics and small-molecule drugs aimed at targeting specific receptors or enzymes involved in disease pathways. Its ability to undergo functional group modifications allows for the creation of a wide range of analogs with tailored pharmacological profiles.

The pharmaceutical industry has long sought efficient methods for synthesizing complex molecules, and (2-amino-3-methylpentyl)dimethylamine dihydrochloride offers a promising solution. Its straightforward synthetic route from readily available precursors makes it an attractive option for industrial-scale production. Additionally, its dihydrochloride salt form enhances its compatibility with various solid-state forms, facilitating its use in tablet formulations and other dosage forms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. The structural features of (2-amino-3-methylpentyl)dimethylamine dihydrochloride have been successfully modeled using molecular docking software, revealing potential binding interactions with target proteins. These computational studies have guided experimental efforts and have led to the identification of novel derivatives with enhanced potency and selectivity.

The safety profile of (2-amino-3-methylpentyl)dimethylamine dihydrochloride is another critical consideration in its development as a pharmaceutical agent. While preliminary toxicology studies have shown no significant adverse effects at moderate doses, further comprehensive evaluations are necessary to assess its long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to ensure that this compound meets stringent regulatory requirements before entering clinical trials.

In conclusion, (2-amino-3-methylpentyl)dimethylamine dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural properties and potential applications in drug discovery make it a compelling candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies for various diseases.